Cas no 2097862-46-7 (1-(Pyridin-3-yl)-4-[4-(thiophen-2-yl)-1,3-thiazole-2-carbonyl]piperazin-2-one)

• Product Name: 1-(Pyridin-3-yl)-4-[4-(thiophen-2-yl)-1,3-thiazole-2-carbonyl]piperazin-2-one
• CAS No: 2097862-46-7
• MF: C₁₇H₁₄N₄O₂S₂
• MW: 370.448660373688
• CID: 5468125
• Update Time: 2025-08-02

1-(Pyridin-3-yl)-4-[4-(thiophen-2-yl)-1,3-thiazole-2-carbonyl]piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(pyridin-3-yl)-4-[4-(thiophen-2-yl)-1,3-thiazole-2-carbonyl]piperazin-2-one
• 1-pyridin-3-yl-4-(4-thiophen-2-yl-1,3-thiazole-2-carbonyl)piperazin-2-one
• 1-(Pyridin-3-yl)-4-[4-(thiophen-2-yl)-1,3-thiazole-2-carbonyl]piperazin-2-one

• Inchi： 1S/C17H14N4O2S2/c22-15-10-20(6-7-21(15)12-3-1-5-18-9-12)17(23)16-19-13(11-25-16)14-4-2-8-24-14/h1-5,8-9,11H,6-7,10H2
• InChI Key： PUWTZSJHKXYCAH-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=CS2)N=C1C(N1CC(N(C2C=NC=CC=2)CC1)=O)=O

Computed Properties

• Exact Mass: 370.05581805 g/mol
• Monoisotopic Mass: 370.05581805 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 123
• Molecular Weight: 370.5

Additional information on 1-(Pyridin-3-yl)-4-[4-(thiophen-2-yl)-1,3-thiazole-2-carbonyl]piperazin-2-one

1-(Pyridin-3-yl)-4-[4-(thiophen-2-yl)-1,3-thiazole-2-carbonyl]piperazin-2-one: A Comprehensive Overview

1-(Pyridin-3-yl)-4-[4-(thiophen-2-yl)-1,3-thiazole-2-carbonyl]piperazin-2-one, also known by its CAS number 2097862-46-7, is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its piperazinone ring system, which is substituted with a pyridine moiety at position 1 and a thiazole-containing group at position 4. The presence of these heterocyclic rings contributes to its potential biological activity and makes it a promising candidate for drug development.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the piperazinone core. This is followed by the introduction of the pyridine and thiazole substituents through various coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and improving the purity of the final product. Researchers have also explored alternative routes, such as microwave-assisted synthesis, to optimize the reaction conditions and enhance yield.

One of the most intriguing aspects of this compound is its potential as a therapeutic agent. Studies have shown that it exhibits significant antiproliferative activity against various cancer cell lines, making it a valuable lead compound in oncology research. The thiazole moiety, in particular, has been identified as a key contributor to its cytotoxic effects. Additionally, this compound has demonstrated anti-inflammatory properties, suggesting its potential application in treating inflammatory diseases such as arthritis and neurodegenerative disorders.

The structural versatility of this compound allows for further modifications to enhance its pharmacokinetic properties. For instance, researchers have investigated the impact of substituent variations on bioavailability and metabolic stability. These studies have revealed that certain modifications can significantly improve the compound's half-life and reduce its susceptibility to enzymatic degradation, thereby increasing its therapeutic potential.

In recent years, computational modeling techniques have been employed to predict the binding affinity of this compound to various protein targets. These studies have provided valuable insights into its mechanism of action and have guided further optimization efforts. For example, molecular docking simulations have revealed that the pyridine ring plays a critical role in binding to specific receptor sites, while the thiazole group contributes to stabilizing interactions through hydrogen bonding and π–π interactions.

The application of green chemistry principles has also been explored in the synthesis and characterization of this compound. By utilizing eco-friendly solvents and catalysts, researchers have developed more sustainable methods for its production. These advancements not only reduce environmental impact but also align with global efforts to promote sustainable drug development practices.

In conclusion, 1-(Pyridin-3-yl)-4-[4-(thiophen-2-yl)-1,3-thiazole-2-carbonyl]piperazin-2-one represents a compelling example of how structural complexity can be harnessed to create compounds with diverse biological activities. With ongoing research focusing on optimizing its pharmacokinetic properties and elucidating its mechanism of action, this compound holds great promise for advancing therapeutic interventions in various disease areas.